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Compound of Interest

Compound Name: L-Gulono-1,4-lactone-13C6

Cat. No.: B15553128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

L-Gulono-1,4-lactone-13C6. A specific Safety Data Sheet (SDS) for L-Gulono-1,4-lactone-
13C6 was not available at the time of writing. The information presented is largely based on

data for the unlabeled L-Gulono-1,4-lactone and general principles of laboratory safety for

isotopically labeled compounds. It is imperative to consult the supplier-specific SDS upon

receipt of the material and to conduct a thorough risk assessment before use.

Introduction
L-Gulono-1,4-lactone-13C6 is a stable isotope-labeled form of L-Gulono-1,4-lactone, a key

precursor in the biosynthesis of L-ascorbic acid (Vitamin C) in many animals and plants.[1][2][3]

Its use as an internal standard or tracer in metabolic studies is crucial for advancing research in

areas such as carbohydrate metabolism and drug development. This guide provides an in-

depth overview of the safety and handling protocols necessary for the responsible use of this

compound in a laboratory setting.

Chemical and Physical Properties
While specific quantitative data for the 13C6-labeled compound is limited, the physical

properties are expected to be very similar to its unlabeled counterpart.
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Property Value Source

Chemical Name L-Gulono-1,4-lactone-13C6 [1]

Synonyms
Reduced Ascorbic Acid-13C6,

Dihydroascorbic Acid-13C6
[1][4]

Molecular Formula ¹³C₆H₁₀O₆ [1][4]

Molecular Weight 184.1 g/mol [1][4]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 182-190 °C [3]

Solubility
Soluble in DMSO (36 mg/mL

for unlabeled)
[5]

Purity ≥ 98% (HPLC for unlabeled) [3]

Optical Rotation
[a]D20 = +51° to +58º (c=4 in

H₂O for unlabeled)
[3]

Safety and Hazard Information
Based on the Safety Data Sheet for the unlabeled L-Gulono-1,4-lactone, the compound is

generally not classified as a hazardous substance or mixture.[6] However, it is crucial to handle

all chemicals with care.

GHS Classification
For L-Gulono-1,4-lactone (unlabeled):

GHS Classification: Not a hazardous substance or mixture.[6]

Label Elements: No hazard pictogram, signal word, or hazard statements are required.[6]

It is important to note that some sources for other isomers, such as D-Gulono-1,4-lactone,

indicate potential for skin, eye, and respiratory irritation.[7] Therefore, adopting prudent

laboratory practices is recommended.
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Potential Health Effects
Inhalation: May cause respiratory tract irritation. Avoid inhalation of dust.[6]

Skin Contact: May cause skin irritation upon prolonged contact.

Eye Contact: May cause eye irritation.

Ingestion: Effects of ingestion are not well-documented.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of L-Gulono-1,4-lactone-13C6
and ensure laboratory safety.

Personal Protective Equipment (PPE)
The following diagram outlines a general workflow for selecting appropriate PPE when handling

chemical compounds like L-Gulono-1,4-lactone-13C6.
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Start: Handling
L-Gulono-1,4-lactone-13C6

Assess Risk:
- Scale of work?

- Dust generation potential?

Is dust generation
likely?

Standard PPE:
- Safety glasses with side shields

- Lab coat
- Nitrile gloves

Proceed with Experiment

No

Enhanced PPE:
- Add respiratory protection
(e.g., N95 respirator or use
of a chemical fume hood)

Yes

Click to download full resolution via product page

PPE Selection Workflow

Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder to avoid dust formation.[8]

Avoid contact with skin, eyes, and clothing.[8]
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Wear appropriate personal protective equipment as determined by your risk assessment.[9]

Minimize dust generation and accumulation.[6]

After handling, wash hands thoroughly.

Storage Conditions
Recommendations for storage vary, so it is essential to follow the supplier's instructions.

General Short-Term Storage: 2-8°C in a refrigerator.[1]

Alternative Short-Term Storage: Room temperature or 4°C.[4]

Long-Term Storage (Powder): -20°C, desiccated and protected from light.[10]

Stock Solutions: Aliquot and store at -80°C for up to 6 months or -20°C for up to 1 month to

avoid repeated freeze-thaw cycles.[2]

The following diagram illustrates the decision process for appropriate storage.
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Compound Received:
L-Gulono-1,4-lactone-13C6

Form of Compound?

Solid Powder

Solid

Stock Solution

Solution

Storage Duration?
Aliquot and Store:
-20°C (1 month)
-80°C (6 months)

Short-term
(< 1 month)

Short

Long-term
(> 1 month)

Long

Store at 2-8°C
Tightly closed, dry

Store at -20°C
Desiccated, protect from light
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Start: GULO Assay

1. Prepare Reagents
(Buffer, DTT, FAD, Enzyme)

2. Prepare Substrate Stock
(L-Gulono-1,4-lactone-13C6)

3. Prepare Reaction Mixture
(Enzyme + Reagents)

4. Initiate Reaction
(Add Substrate)

5. Incubate at 37°C
(e.g., 15 mins)

6. Terminate Reaction
(Add TCA)

7. Process Sample
(Centrifuge)

8. Analyze Supernatant
(LC-MS for 13C6-Ascorbate)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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